Cas no 1351607-10-7 (1-{4-[(1H-1,3-benzodiazol-2-yl)methyl]piperazin-1-yl}-2-(benzylsulfanyl)ethan-1-one; oxalic acid)

• Product Name: 1-{4-[(1H-1,3-benzodiazol-2-yl)methyl]piperazin-1-yl}-2-(benzylsulfanyl)ethan-1-one; oxalic acid
• CAS No: 1351607-10-7
• MF: C₂₃H₂₆N₄O₅S
• MW: 470.541344165802
• CID: 5763280
• PubChem ID: 71780631
• Update Time: 2025-10-30

1-{4-[(1H-1,3-benzodiazol-2-yl)methyl]piperazin-1-yl}-2-(benzylsulfanyl)ethan-1-one; oxalic acid Chemical and Physical Properties

Names and Identifiers

• AKOS026685668
• 1351607-10-7
• 1-(4-((1H-benzo[d]imidazol-2-yl)methyl)piperazin-1-yl)-2-(benzylthio)ethanone oxalate
• 1-[4-(1H-benzimidazol-2-ylmethyl)piperazin-1-yl]-2-benzylsulfanylethanone;oxalic acid
• F5614-0171
• 1-{4-[(1H-1,3-benzodiazol-2-yl)methyl]piperazin-1-yl}-2-(benzylsulfanyl)ethan-1-one; oxalic acid
• VU0649009-1

• Inchi： 1S/C21H24N4OS.C2H2O4/c26-21(16-27-15-17-6-2-1-3-7-17)25-12-10-24(11-13-25)14-20-22-18-8-4-5-9-19(18)23-20;3-1(4)2(5)6/h1-9H,10-16H2,(H,22,23);(H,3,4)(H,5,6)
• InChI Key： BVAXYOGQNXAEJD-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1)CC(N1CCN(CC2=NC3C=CC=CC=3N2)CC1)=O.OC(C(=O)O)=O

Computed Properties

• Exact Mass: 470.16239112g/mol
• Monoisotopic Mass: 470.16239112g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 548
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 152Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 1-{4-[(1H-1,3-benzodiazol-2-yl)methyl]piperazin-1-yl}-2-(benzylsulfanyl)ethan-1-one; oxalic acid

Comprehensive Analysis of 1-{4-[(1H-1,3-benzodiazol-2-yl)methyl]piperazin-1-yl}-2-(benzylsulfanyl)ethan-1-one; oxalic acid (CAS No. 1351607-10-7)

The compound 1-{4-[(1H-1,3-benzodiazol-2-yl)methyl]piperazin-1-yl}-2-(benzylsulfanyl)ethan-1-one; oxalic acid (CAS No. 1351607-10-7) is a structurally complex molecule that has garnered significant interest in pharmaceutical and biochemical research. Its unique combination of a benzodiazolylmethylpiperazine moiety and a benzylsulfanyl group makes it a promising candidate for various applications. This article delves into its properties, potential uses, and relevance in contemporary scientific discussions.

One of the key features of 1-{4-[(1H-1,3-benzodiazol-2-yl)methyl]piperazin-1-yl}-2-(benzylsulfanyl)ethan-1-one; oxalic acid is its dual functional groups, which contribute to its versatility. The piperazine ring is known for its role in enhancing bioavailability and metabolic stability, while the benzylsulfanyl group offers potential for covalent bonding with biological targets. Researchers are particularly interested in its interaction with enzymes and receptors, which could lead to breakthroughs in drug development.

In recent years, the demand for novel compounds like CAS No. 1351607-10-7 has surged due to the growing focus on personalized medicine and targeted therapies. Users searching for "benzodiazolylmethylpiperazine derivatives" or "sulfanyl-based bioactive compounds" often seek information on their mechanisms of action and synthetic pathways. This compound's ability to modulate specific biological pathways makes it a hot topic in forums and academic discussions.

The synthesis of 1-{4-[(1H-1,3-benzodiazol-2-yl)methyl]piperazin-1-yl}-2-(benzylsulfanyl)ethan-1-one; oxalic acid involves multi-step organic reactions, including the formation of the piperazine core and subsequent functionalization with the benzylsulfanyl group. The addition of oxalic acid as a counterion improves its solubility and stability, which is critical for formulation development. These aspects are frequently explored in queries related to "synthetic routes for benzodiazolyl compounds" and "optimization of drug-like molecules."

From a pharmacological perspective, CAS No. 1351607-10-7 exhibits promising activity in preliminary studies. Its potential applications span across neurological and metabolic disorders, aligning with current trends in "small molecule therapeutics" and "enzyme inhibition strategies." The compound's ability to cross the blood-brain barrier, attributed to its benzodiazolylmethylpiperazine moiety, is another area of intense research.

Environmental and safety profiles are also critical considerations for 1-{4-[(1H-1,3-benzodiazol-2-yl)methyl]piperazin-1-yl}-2-(benzylsulfanyl)ethan-1-one; oxalic acid. While it is not classified as hazardous, its biodegradation and ecotoxicity are subjects of ongoing studies. Searches for "green chemistry approaches for benzodiazolyl derivatives" reflect the community's interest in sustainable synthesis methods.

In conclusion, 1-{4-[(1H-1,3-benzodiazol-2-yl)methyl]piperazin-1-yl}-2-(benzylsulfanyl)ethan-1-one; oxalic acid (CAS No. 1351607-10-7) represents a fascinating intersection of chemistry and biology. Its structural complexity and functional diversity make it a valuable subject for researchers exploring "next-generation drug candidates" and "molecular design principles." As scientific advancements continue, this compound is poised to play a pivotal role in addressing unmet medical needs.